1H-Benzimidazole-1-methanol
Cat. No. B106515
Key on ui cas rn:
19541-99-2
M. Wt: 148.16 g/mol
InChI Key: IWCRZZKSGBFRSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH2:12]1[O:13][CH2:14][CH2:15][CH2:16]1.[CH2:1]=[O:2].[nH:3]1[cH:4][n:5][c:6]2[c:7]1[cH:8][cH:9][cH:10][cH:11]2>>[CH2:1]([OH:2])[n:3]1[cH:4][n:5][c:6]2[c:7]1[cH:8][cH:9][cH:10][cH:11]2
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccc2[nH]cnc2c1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCn1cnc2ccccc21
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
